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Compound of Interest

Compound Name: 3-(Methoxymethoxy)-1-butanol

CAS No.: 60405-27-8

Cat. No.: B13768350

Get Quote

CAS No. 60405-27-8[1]
Chemical Identity & Structural Analysis
3-(Methoxymethoxy)-1-butanol is a mono-protected diol used primarily in organic synthesis. It

features a primary hydroxyl group and a secondary hydroxyl group protected as a

Methoxymethyl (MOM) ether.

Property Specification

IUPAC Name 3-(Methoxymethoxy)butan-1-ol

CAS Number 60405-27-8

Molecular Formula C₆H₁₄O₃

Molecular Weight 134.17 g/mol

SMILES CC(CCO)OCOC

Functional Class Acetal / Alcohol / Ether
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Mechanistic Insight: The MOM Group Hazard
Unlike simple ethers, the methoxymethoxy (MOM) group is an acetal.[2] While stable under

basic conditions, acetals are acid-labile. Upon contact with strong acids (in synthesis or gastric

environments), this molecule hydrolyzes to release Formaldehyde, a known carcinogen, and

Methanol.

Hydrolysis Equation:

Hazard Identification (GHS Classification)
Note: As a research chemical, formal GHS testing data is often absent. The following

classification is derived from Structure-Activity Relationship (SAR) analysis and functional

group reactivity.

Predicted GHS Classification
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H350 (Inferred): May cause cancer (due to potential formaldehyde release in acidic

environments).

Precautionary Statements (P-Codes)
P201: Obtain special instructions before use.

P261: Avoid breathing vapors/mist.

P280: Wear protective gloves/protective clothing/eye protection.
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing.

Physicochemical Properties
Data aggregated from predicted models and structural analogs (1,3-butanediol).

Property Value / Estimate Source/Logic

Physical State Liquid Observed at STP

Color Colorless to Pale Yellow Typical for aliphatic ethers

Boiling Point ~180–200 °C

Predicted (Between 3-

methoxy-1-butanol and 1,3-

butanediol)

Flash Point > 90 °C (Closed Cup)
Estimated based on MW and

oxygen content

Density 0.95 – 1.05 g/cm³ Estimated

Solubility (Water) Miscible/High
Due to free -OH and ether

oxygens

LogP 0.38 Calculated [1]

Vapor Pressure Low (< 1 mmHg @ 20°C) Estimated

Handling & Storage Protocols
Storage Stability

Condition: Store under inert atmosphere (Nitrogen or Argon).

Temperature: 2–8 °C (Refrigerate) recommended to prevent slow oxidation or hydrolysis.

Incompatibilities:

Strong Acids: Trigger rapid hydrolysis and formaldehyde release.

Strong Oxidizers: Can oxidize the primary alcohol to an aldehyde/carboxylic acid.
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Engineering Controls
Ventilation: Use only in a chemical fume hood.

Monitoring: If heating or using large quantities, monitor for formaldehyde vapors using

colorimetric tubes or electrochemical sensors.

DOT Diagram: Handling Decision Tree
The following decision tree outlines the safe handling logic, specifically addressing the acid-

sensitivity of the MOM group.

Start: Handling 3-(Methoxymethoxy)-1-butanol

Check Reaction Conditions

Is Environment Acidic (pH < 4)?

CRITICAL HAZARD:
Hydrolysis releases Formaldehyde

Yes

Is Environment Basic/Neutral?

No

Action: Use Closed System
+ Formaldehyde Scavenger

Waste Disposal:
Do NOT mix with Acid Waste

Standard PPE:
Gloves (Nitrile), Goggles, Lab Coat

Click to download full resolution via product page
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Caption: Operational logic for handling MOM-protected alcohols, emphasizing the critical

avoidance of acidic environments to prevent carcinogen release.

Emergency Response
First Aid Measures

Inhalation: Move to fresh air immediately. If breathing is difficult, give oxygen. Note: If

hydrolysis occurred, treat for potential formaldehyde inhalation (pulmonary edema risk).

Skin Contact: Wash with soap and water for 15 minutes. Remove contaminated clothing.

Eye Contact: Flush eyes with water for at least 15 minutes, lifting eyelids occasionally.

Consult an ophthalmologist.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. The stomach acid will hydrolyze

the compound; immediate medical attention is required to manage formaldehyde/methanol

toxicity.

Fire Fighting
Extinguishing Media: Water spray, dry chemical, alcohol-resistant foam, or carbon dioxide.

Hazardous Combustion Products: Carbon oxides (CO, CO₂), Formaldehyde vapors.

Synthesis & Reactivity Context
For researchers utilizing this compound as an intermediate:

Protection: This compound is typically synthesized by reacting 1,3-butanediol with

Chloromethyl methyl ether (MOM-Cl) (a potent carcinogen) or Dimethoxymethane [2].

Ensure the source material is free of residual MOM-Cl.

Deprotection: Removal of the MOM group is achieved with dilute acid (e.g., HCl in MeOH).[2]

Caution: This step generates formaldehyde. Perform exclusively in a fume hood.

DOT Diagram: Reactivity & Hydrolysis Pathway
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This diagram illustrates the chemical fate of the molecule under stress, highlighting the

generation of toxic byproducts.

3-(Methoxymethoxy)-1-butanol
(Stable in Base)

Acidic Contact
(H+)

Hemiacetal Intermediate
(Unstable)

Hydrolysis

1,3-Butanediol

Formaldehyde
(CARCINOGEN)

Methanol
(TOXIC)

Click to download full resolution via product page

Caption: The acid-catalyzed hydrolysis pathway of the MOM ether group, resulting in the

release of Formaldehyde and Methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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